Cas no 1355602-91-3 (N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide)

• Product Name: N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide
• CAS No: 1355602-91-3
• MF: C₁₃H₁₂N₄O₂S
• MW: 288.324980735779
• CID: 5460190
• PubChem ID: 56822460
• Update Time: 2025-06-29

N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-{[(5-methyl-1,2-oxazol-3-yl)methyl]sulfanyl}pyridine-3-carboxamide
• N-(cyanomethyl)-2-[(5-methyl-1,2-oxazol-3-yl)methylsulfanyl]pyridine-3-carboxamide
• Z979003238
• N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide

• Inchi： 1S/C13H12N4O2S/c1-9-7-10(17-19-9)8-20-13-11(3-2-5-16-13)12(18)15-6-4-14/h2-3,5,7H,6,8H2,1H3,(H,15,18)
• InChI Key： SGNMAFGPPUEPHT-UHFFFAOYSA-N
• SMILES： S(C1C(C(NCC#N)=O)=CC=CN=1)CC1C=C(C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• XLogP3: 1.1
• Topological Polar Surface Area: 117

Additional information on N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide

Professional Introduction to N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide (CAS No. 1355602-91-3)

N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1355602-91-3, represents a unique structural motif that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound features a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring is functionalized with a cyano methyl group at the 3-position and a methylsulfanyl substituent at the 2-position, linked to a 5-methyl-1,2-oxazole ring. This oxazole moiety is particularly interesting as it introduces both heteroaromatic and sulfur-containing functionalities, which are known to enhance binding affinity and metabolic stability in drug candidates.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique combination of functional groups in N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide suggests potential applications in these areas. For instance, the presence of a cyano group can serve as an anchor for hydrogen bonding interactions with biological targets, while the methylsulfanyl group may contribute to hydrophobic interactions and electronic modulation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to engage multiple binding sites on biological targets. The oxazole ring in this compound is particularly noteworthy, as it has been shown to interact with various enzymes and receptors. Specifically, modifications at the 3-position of the oxazole ring have been reported to influence binding affinity and selectivity, making it a key area for structural optimization.

The synthesis of N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyano methyl group at the 3-position of the pyridine ring typically involves cyanation reactions, which can be achieved through various methods such as lithiation followed by quenching with copper(I) cyanide or direct use of cyanating agents like trimethylsilyl cyanide (TMSCN). The subsequent installation of the methylsulfanyl group at the 2-position likely involves thiolation reactions, where appropriate sulfides are used in conjunction with metal catalysts.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques have been increasingly employed to predict binding modes and affinity for target proteins. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly identify promising analogs of N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide that may exhibit enhanced biological activity. This approach has significantly accelerated the drug discovery process in recent years.

In addition to its potential as a lead compound for drug development, N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide may also serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for further derivatization at multiple positions, enabling chemists to explore a wide range of chemical space. This flexibility makes it an attractive building block for libraries of compounds designed for high-throughput screening.

The impact of this compound on future research directions is likely to be substantial. As our understanding of biological pathways continues to evolve, new opportunities will arise for developing targeted therapies. The structural features of N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-yl)methylsulfanyl}pyridine-3-carboxamide position it well to contribute to these efforts. By integrating experimental synthesis with computational modeling and biological evaluation, researchers can systematically refine its properties to maximize its therapeutic potential.

In conclusion, N-(cyanomethyl)-2-{(5-methyl-1,2-oxazol-3-ylmethylsulfanyl}pyridine carboxamide (CAS No. 1355602-91-3) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and potential applications in pharmaceutical research make it a compelling subject for further investigation. As advancements in synthetic chemistry and computational biology continue to emerge, compounds like this are poised to play a critical role in shaping the future of drug discovery.